Cas no 176853-91-1 (2-Nitro-9H-pyrido2,3-bindole)

• Product Name: 2-Nitro-9H-pyrido2,3-bindole
• CAS No: 176853-91-1
• MF: C₁₁H₇N₃O₂
• MW: 213.192181825638
• CID: 1059312
• PubChem ID: 177310
• Update Time: 2025-04-20

2-Nitro-9H-pyrido2,3-bindole Chemical and Physical Properties

Names and Identifiers

• 2-nitro-9H-Pyrido[2,3-b]indole
• Nitro-A
• Nitro-AαC
• 2-Nitro-1H-pyrido[2,3-b]indole
• DB-314208
• 2-Nitro-9H-pyrido(2,3-b)indole
• DTXSID60170197
• 176853-91-1
• starbld0009138
• 1H-Pyrido(2,3-b)indole, 2-nitro-
• 9H-Pyrido[2,3-b]indole, 2-nitro-
• 2-Nitro-9H-pyrido2,3-bindole

• Inchi： 1S/C11H7N3O2/c15-14(16)10-6-5-8-7-3-1-2-4-9(7)12-11(8)13-10/h1-6H,(H,12,13)
• InChI Key： MZRPARBJFRBBRX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C(=N1)NC1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 213.05400
• Monoisotopic Mass: 213.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.50000
• LogP: 3.14750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Alpha carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Alpha carbolines